Cas no 2090970-28-6 ((1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol)

• Product Name: (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol
• CAS No: 2090970-28-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5721404
• PubChem ID: 121215182
• Update Time: 2025-06-15

(1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026725766
• (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol
• (1-ethyl-6-methylimidazo[1,2-b]pyrazol-7-yl)methanol
• 2090970-28-6
• F2198-8068
• 1H-Imidazo[1,2-b]pyrazole-7-methanol, 1-ethyl-6-methyl-

• Inchi： 1S/C9H13N3O/c1-3-11-4-5-12-9(11)8(6-13)7(2)10-12/h4-5,13H,3,6H2,1-2H3
• InChI Key： ROUQADNEETWWNG-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NN2C=CN(CC)C2=1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 14.42±0.10(Predicted)

Additional information on (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol

Introduction to (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol (CAS No. 2090970-28-6)

Compound with the chemical name (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol (CAS No. 2090970-28-6) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound is characterized by a fused imidazole and pyrazole ring system, which is further substituted with ethyl and methyl groups, enhancing its pharmacological relevance.

The< strong>imidazo[1,2-b]pyrazole scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. The presence of the ethyl and methyl substituents in the 1 and 6 positions, respectively, modulates the electronic and steric properties of the molecule, making it a versatile candidate for further derivatization and optimization. This compound has been extensively studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders.

Recent research has highlighted the< strong>pharmacological activity of imidazo[1,2-b]pyrazole derivatives, particularly in the context of immune modulation. Studies have demonstrated that compounds within this class can inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methanol moiety at the 7-position of (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol may contribute to its solubility and bioavailability, facilitating its absorption and distribution within biological systems.

In the realm of oncology, imidazo[1,2-b]pyrazole derivatives have shown promise as inhibitors of tyrosine kinases and other proto-oncogene products. The< strong>structure-activity relationship (SAR) of this class of compounds has been meticulously explored to identify key functional groups responsible for their antitumor activity. The ethyl and methyl substituents in (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol are believed to enhance binding affinity to target proteins by optimizing steric interactions and electronic distribution.

The< strong>synthetic accessibility of this compound also makes it an attractive candidate for further chemical investigation. Modern synthetic methodologies have enabled the efficient preparation of complex heterocyclic structures like imidazo[1,2-b]pyrazoles through multi-step reactions involving cyclization, alkylation, and functional group transformations. Advances in computational chemistry have further accelerated the design process by predicting the pharmacokinetic properties and potential side effects of novel derivatives.

Evaluation of the< strong>toxicological profile is a critical step in assessing the safety of any pharmaceutical candidate. Preclinical studies on related imidazo[1,2-b]pyrazole derivatives have indicated moderate toxicity at high doses but demonstrated acceptable safety margins at therapeutic concentrations. The methanol group may play a role in reducing hepatotoxicity by enhancing metabolic clearance through conjugation with glucuronic acid.

The< strong>drug development pipeline continues to expand with new analogs of imidazo[1,2-b]pyrazoles being tested in clinical trials for various indications. Phase I trials have reported encouraging results regarding efficacy and tolerability, paving the way for larger-scale investigations. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into viable therapeutic agents.

The< strong>biological activity of (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol extends beyond its primary pharmacological targets. Emerging evidence suggests that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS) or modulating signaling pathways involved in cellular stress responses. Such dual functionality could make it a promising candidate for treating oxidative stress-related diseases like neurodegenerative disorders.

In conclusion, (1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol represents a significant contribution to pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives. As our understanding of molecular interactions advances,< strong>this compound holds great promise for addressing unmet medical needs across multiple disease areas.